Cas no 500-08-3 (N-(5-nitro-1,3-thiazol-2-yl)formamide)

N-(5-nitro-1,3-thiazol-2-yl)formamide Properties

Names and Identifiers

• Formamide,N-(5-nitro-2-thiazolyl)-
• N-(5-nitro-1,3-thiazol-2-yl)formamide
• 291.c.51
• 2-Formamido-5-nitrothiazole
• AC1Q6QT5
• Aroxine
• Forminitrazol
• Forminitrazole
• Forminitrazole [INN:BAN]
• N-(5-Nitro-thiazol-2-yl)-formamid
• N-(5-nitrothiazol-2-yl)formamide
• N-(5-nitro-thiazol-2-yl)-formamide
• UNII-GTW8DB3OVN
• 500-08-3
• NSC293626
• NSC-293626
• CHEMBL2107460
• Formamide, N-(5-nitro-2-thiazolyl)-
• EN300-253755
• SCHEMBL1643044
• FORMINITRAZOLE [INN]
• DTXSID10198169
• NS00123987
• formamido-5-nitrothiazole
• AKOS006271735
• 291 C 51
• Q27279275
• Z1198155467
• NSC 293626
• GTW8DB3OVN
• +Expand

• MDL： MFCD00866797
• InChIKey： ODLJCVGAFRZOOB-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H3N3O3S/c8-2-6-4-5-1-3(11-4)7(9)10/h1-2H,(H,5,6,8)
• SMILES： C1=C(SC(=N1)NC=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 172.98959
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 172.99
• Heavy Atom Count: 11
• Complexity: 171
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 116A^2

Experimental Properties

• LogP: 1.85170
• PSA: 85.13
• Refractive Index: 1.703
• Boiling Point: 355.8°Cat760mmHg
• Flash Point: 169°C
• Density: 1.718